Cas no 2138165-48-5 ([(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine)

• Product Name: [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine
• CAS No: 2138165-48-5
• MF: C₁₂H₂₄N₂
• MW: 196.332363128662
• CID: 6022953
• PubChem ID: 165451081
• Update Time: 2025-10-28

[(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2138165-48-5
• [(4-cyclohexylpyrrolidin-3-yl)methyl](methyl)amine
• EN300-701178
• [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine

• Inchi： 1S/C12H24N2/c1-13-7-11-8-14-9-12(11)10-5-3-2-4-6-10/h10-14H,2-9H2,1H3
• InChI Key： GEDGIVOQAUFBRI-UHFFFAOYSA-N
• SMILES： N1CC(CNC)C(C1)C1CCCCC1

Computed Properties

• Exact Mass: 196.193948774g/mol
• Monoisotopic Mass: 196.193948774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 24.1Ų

Additional information on [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine

Compound CAS No. 2138165-48-5: [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine

The compound [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine, identified by the CAS registry number 2138165-48-5, is a structurally complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of amines, specifically a secondary amine, and features a pyrrolidine ring substituted with a cyclohexyl group and a methyl group attached to the nitrogen atom. The combination of these structural elements contributes to its unique chemical properties and reactivity.

The synthesis of [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine involves multi-step organic reactions, often utilizing techniques such as alkylation, reduction, and cyclization. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically enriched versions of this compound, which are particularly valuable in drug discovery and development processes. The ability to control stereochemistry during synthesis is crucial for optimizing the compound's pharmacokinetic properties and minimizing potential side effects.

Recent studies have highlighted the role of [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine in medicinal chemistry, particularly as a building block for bioactive molecules. Its rigid pyrrolidine ring structure provides a platform for molecular recognition and interaction with biological targets, such as enzymes and receptors. For instance, derivatives of this compound have been investigated for their potential as inhibitors of kinases, which are key enzymes involved in cell signaling pathways linked to cancer progression.

In addition to its role in drug discovery, [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine has shown promise in materials science applications. Its ability to form stable amide bonds makes it a candidate for use in polymer chemistry, particularly in the development of biodegradable polymers for biomedical applications. Researchers have explored its incorporation into polyurethane systems, where it contributes to improved mechanical properties and biocompatibility.

The pharmacological profile of [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine has been extensively studied using computational modeling techniques such as molecular docking and quantum mechanics-based simulations. These studies have provided insights into its binding affinities with various biological targets, guiding further optimization efforts aimed at enhancing its therapeutic potential.

From an environmental perspective, the degradation pathways of [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine have been analyzed under different conditions, including aqueous environments and soil systems. Understanding its environmental fate is essential for assessing its safety profile and ensuring sustainable practices in its production and application.

In conclusion, [(4-Cyclohexylpyrrolidin-3-yl)methyl](methyl)amine (CAS No. 2138165-48-5) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an attractive candidate for both academic research and industrial development. As ongoing research continues to uncover new insights into its properties and functionalities, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.